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Compound of Interest

Compound Name: Aniline hydrochloride

Cat. No.: B094754 Get Quote

This in-depth guide provides a comprehensive overview of the safety information for Aniline
Hydrochloride (CAS No: 142-04-1), tailored for researchers, scientists, and professionals in

drug development. The information is compiled from various Safety Data Sheets (SDS) to

ensure a thorough understanding of the substance's hazards, handling procedures, and

emergency responses.

Substance Identification
Aniline hydrochloride, also known as anilinium chloride or aniline salt, is the hydrochloride

salt of aniline. It is a white to greenish crystalline solid that may darken upon exposure to air

and light.[1][2] It is commonly used as an intermediate in the synthesis of dyes, such as aniline

black.[1]

Identifier Value

CAS Number 142-04-1[3]

EC Number 205-519-8[3]

Molecular Formula C₆H₈ClN (or C₆H₇N·HCl)[3][4]

Molar Mass 129.59 g/mol

Hazard Identification and GHS Classification
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Aniline hydrochloride is classified as a highly hazardous substance. The primary signal word

is "Danger".[3][5] Its classification under the Globally Harmonized System (GHS) involves

multiple hazard categories, indicating significant risks to health and the environment.[6]
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Aniline Hydrochloride
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Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Remove to fresh air. Take off immediately all
contaminated clothing.

Rinse cautiously with water for
at least 15 minutes.

Call Ophthalmologist

Rinse mouth with water.

If breathing is irregular or stopped,
administer artificial respiration.

Call a Physician or
Poison Center Immediately

Rinse skin with plenty of
water and soap.

Remove contact lenses, if present
and easy to do. Continue rinsing.

Call Ophthalmologist

Call Ophthalmologist

Do NOT induce vomiting.
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Spill Detected

1. Evacuate & Secure Area
Ensure adequate ventilation.

2. Wear Appropriate PPE
(Respirator, Gloves, Goggles,

Protective Clothing)

3. Contain Spill
Prevent entry into sewers and waterways.

4. Clean Up
- Avoid creating dust.

- Sweep or vacuum spilled solid.
- Place in a sealed, labeled container.

5. Decontaminate Area
Wash spill site after material pickup is complete.

6. Dispose of Waste
Dispose of as hazardous waste according to

local, state, and federal regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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